Cas no 2680660-29-9 (methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate)

• Product Name: methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate
• CAS No: 2680660-29-9
• MF: C₁₂H₁₅ClN₂O₄
• MW: 286.711502313614
• CID: 5631871
• PubChem ID: 165919398
• Update Time: 2025-07-21

methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680660-29-9
• methyl 5-{[(tert-butoxy)carbonyl]amino}-2-chloropyridine-3-carboxylate
• EN300-28287292
• methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate

• Inchi： 1S/C12H15ClN2O4/c1-12(2,3)19-11(17)15-7-5-8(10(16)18-4)9(13)14-6-7/h5-6H,1-4H3,(H,15,17)
• InChI Key： YHLNZJXDJALKAP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.0720347g/mol
• Monoisotopic Mass: 286.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate

Methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate (CAS No. 2680660-29-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate, identified by its CAS number 2680660-29-9, is a highly significant compound in the realm of pharmaceutical chemistry. This intermediate plays a pivotal role in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. The compound's structure, featuring a pyridine core adorned with functional groups such as a chloro substituent, a tert-butoxycarbonyl (Boc) protected amine, and a carboxylate moiety, makes it an invaluable building block for medicinal chemists.

The utility of Methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate stems from its versatility in facilitating the construction of intricate molecular architectures. The presence of the chloro group at the 2-position of the pyridine ring allows for further functionalization via nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Meanwhile, the Boc-protected amine group provides stability during synthetic manipulations while maintaining reactivity for subsequent transformations. The terminal carboxylate ester group enhances solubility in polar solvents and serves as a handle for coupling reactions, such as amide bond formation.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. Pyridine derivatives have emerged as promising candidates due to their ability to modulate enzyme activity through precise steric and electronic interactions. For instance, studies have highlighted the potential of pyridine-based inhibitors in disrupting the activity of isocitrate dehydrogenases (IDHs), which are critical enzymes in the tricarboxylic acid (TCA) cycle. The compound Methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate has been employed as a key precursor in synthesizing novel IDH inhibitors that exhibit potent anticancer effects.

Moreover, advancements in computational chemistry have enabled more efficient design and optimization of drug candidates. Molecular modeling studies have demonstrated that pyridine derivatives can effectively bind to target proteins by leveraging hydrogen bonding networks and hydrophobic interactions. The structural features of Methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate, including its chloro and Boc-protected amine functionalities, make it an ideal scaffold for generating high-affinity ligands. Such ligands are essential for developing next-generation therapeutics that can outperform existing treatments.

The synthesis of complex pharmaceuticals often requires multi-step sequences involving various reaction types, including condensation, nucleophilic substitution, and protection-deprotection strategies. The intermediate Methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate streamlines these processes by providing a pre-functionalized platform that minimizes synthetic hurdles. For example, its Boc-protected amine can be selectively deprotected under mild acidic conditions to yield a free amine group, which can then be coupled to carboxylic acids or other electrophiles via amide bond formation. This modular approach enhances synthetic efficiency and reduces the risk of side reactions.

Recent research has also explored the use of pyridine derivatives in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the accumulation of misfolded proteins that disrupt neuronal function. Small-molecule chaperones—molecules that assist in protein folding—have shown promise in mitigating these pathological processes. Pyridine-based chaperones can interact with target proteins through specific binding motifs, promoting their proper folding and preventing aggregation. The compound Methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate has been utilized in designing such chaperones due to its ability to modulate protein-protein interactions.

In conclusion, methyl 5-{(tert-butoxy)carbonylamino}-2-chloropyridine-3-carboxylate (CAS No. 2680660-29-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and functional groups make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to remain at the forefront of drug discovery efforts across various therapeutic areas.